Cas no 740-57-8 (L-Phenylalanine b-naphthylamide)

L-Phenylalanine b-naphthylamide structure
740-57-8 structure
Product Name:L-Phenylalanine b-naphthylamide
CAS No:740-57-8
MF:C19H18N2O
MW:290.359024524689
MDL:MFCD00046457
CID:573166
PubChem ID:102477
Update Time:2025-04-19

L-Phenylalanine b-naphthylamide Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, a-amino-N-2-naphthalenyl-, (aS)-
    • H-PHE-BETANA
    • H-Phe-βNA
    • L-Phenylalanine b-naphthylamide
    • L-PHENYLALANINE-B-NAPHTHYLAMIDE
    • N-2-Naphthylphenylalaninamide
    • H-Phe-bNA
    • L-Phenylalanin-[2]naphthylamid
    • L-phenylalanine-2-naphthylamide
    • L-Phenylalanine--Naphthylamide
    • N-L-Phenylalanyl-2-naphthylamin
    • PHENYLALANINE-BETANA
    • Benzenepropanamide, .alpha.-amino-N-2-naphthalenyl-, (S)-
    • SCHEMBL1614525
    • EINECS 212-009-9
    • L-Phenylalanine-.beta.-naphthylamide
    • F11019
    • H-Phe-NA
    • Hydrocinnamamide, .alpha.-amino-N-2-naphthyl-, L-
    • N-(beta-naphthyl)-L-phenylalaninamide
    • Phenylalanine-beta-naphthylamide
    • L-.alpha.-Phenylalanyl-.beta.-naphthylamide
    • AKOS024284616
    • NS00043020
    • N-(2-naphthyl)-L-phenylalaninamide
    • 2-Amino-N-(naphthalen-2-yl)-3-phenylpropanimidic acid
    • Phe-beta-Nap
    • (S)-2-Amino-N-(naphthalen-2-yl)-3-phenylpropanamide
    • QUOLUWPVABJBKU-SFHVURJKSA-N
    • (S)-2-Amino-N-(2-naphthyl)-3-phenylpropionamide
    • AS-46953
    • DTXSID90995279
    • N-L-Phenylalanyl-2-naphthylamide
    • L-Phenylalanine beta-naphthylamide
    • CS-0363192
    • L-phenylalanine 2-naphthylamide
    • Benzenepropanamide, .alpha.-amino-N-2-naphthalenyl-, (.alpha.S)-
    • Q27162617
    • 2-Amino-N-(2-naphthyl)-3-phenylpropanamide #
    • (2S)-2-amino-N-naphthalen-2-yl-3-phenylpropanamide
    • CHEBI:90599
    • 740-57-8
    • Benzenepropanamide,a-amino-N-2-naphthalenyl-,(as)-
    • N-naphthalen-2-yl-L-phenylalaninamide
    • N-phenylalanyl-2-aminonaphthalene
    • MDL: MFCD00046457
    • Inchi: 1S/C19H18N2O/c20-18(12-14-6-2-1-3-7-14)19(22)21-17-11-10-15-8-4-5-9-16(15)13-17/h1-11,13,18H,12,20H2,(H,21,22)/t18-/m0/s1
    • InChI Key: QUOLUWPVABJBKU-SFHVURJKSA-N
    • SMILES: O=C([C@H](CC1C=CC=CC=1)N)NC1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 290.14200
  • Monoisotopic Mass: 290.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.22
  • Melting Point: 129-131 °C(lit.)
  • Boiling Point: 550.4 °C at 760 mmHg
  • Flash Point: 286.7 °C
  • Refractive Index: 1.69
  • PSA: 55.12000
  • LogP: 4.12160
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

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